Cas no 22156-68-9 (Benzeneacetonitrile,4-amino-a-methyl-a-phenyl-)

• Product Name: Benzeneacetonitrile,4-amino-a-methyl-a-phenyl-
• CAS No: 22156-68-9
• MF: C₁₅H₁₄N₂
• MW: 222.285063266754
• CID: 282329
• PubChem ID: 211060
• Update Time: 2025-04-19

Benzeneacetonitrile,4-amino-a-methyl-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-amino-a-methyl-a-phenyl-
• 2-(4-aminophenyl)-2-phenylpropanenitrile
• 22156-68-9
• Propionitrile, 2-(p-aminophenyl)-2-phenyl-
• BRN 2728615
• SCHEMBL2817460
• 2-(p-Aminophenyl)-2-phenylpropionitrile
• A817748
• 2-(4-aminophenyl)-2-phenyl-propanenitrile
• FXDPMMRRRJRSLY-UHFFFAOYSA-N
• 2-(4-Amino-phenyl)-2-phenyl-propionitrile
• DTXSID90944803

• Inchi： 1S/C15H14N2/c1-15(11-16,12-5-3-2-4-6-12)13-7-9-14(17)10-8-13/h2-10H,17H2,1H3
• InChI Key： FXDPMMRRRJRSLY-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C(C#N)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 222.11582
• Monoisotopic Mass: 222.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81